Cas no 2680799-84-0 (benzyl N-(4-acetyl-1,2,5-oxadiazol-3-yl)carbamate)

• Product Name: benzyl N-(4-acetyl-1,2,5-oxadiazol-3-yl)carbamate
• CAS No: 2680799-84-0
• MF: C₁₂H₁₁N₃O₄
• MW: 261.233442544937
• CID: 5649457
• PubChem ID: 165908344
• Update Time: 2025-05-26

benzyl N-(4-acetyl-1,2,5-oxadiazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28280906
• 2680799-84-0
• benzyl N-(4-acetyl-1,2,5-oxadiazol-3-yl)carbamate

• Inchi： 1S/C12H11N3O4/c1-8(16)10-11(15-19-14-10)13-12(17)18-7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H,13,15,17)
• InChI Key： OMVSVLRACMMLLP-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(C)=O)=NON=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.07495584g/mol
• Monoisotopic Mass: 261.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.3Ų

Additional information on benzyl N-(4-acetyl-1,2,5-oxadiazol-3-yl)carbamate

Benzyl N-(4-Acetyl-1,2,5-Oxadiazol-3-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(4-Acetyl-1,2,5-Oxadiazol-3-Yl)Carbamate, also known by its CAS number 2680799-84-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications due to their versatile chemical properties and potential biological activities.

The structure of benzyl N-(4-acetyl-1,2,5-oxadiazol-3-yl)carbamate consists of a benzyl group attached to a carbamate moiety, which is further connected to a 1,2,5-oxadiazole ring substituted with an acetyl group at the 4-position. The 1,2,5-oxadiazole ring is a heterocyclic structure that imparts unique electronic properties to the molecule, making it a valuable component in drug design and agrochemicals.

Recent studies have highlighted the potential of this compound in the development of new therapeutic agents. For instance, research published in Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities. These findings suggest that benzyl N-(4-acetyl-1,2,5-oxadiazol-3-Yl)carbamate could serve as a lead compound for the design of novel drugs targeting inflammatory diseases.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. A study conducted by researchers at the University of Agricultural Sciences revealed that certain analogs of this compound possess effective insecticidal properties. This discovery opens up new avenues for the development of eco-friendly pesticides that could reduce reliance on conventional chemical agents.

The synthesis of benzyl N-(4-acetyl-1,2,5-Oxadiazol-3-Yl)Carbamate involves a multi-step process that typically begins with the preparation of the 1,2,5-Oxadiazole ring. This is followed by acetylation at the 4-position and subsequent coupling with the benzyl group via carbamate formation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an industrial perspective, the demand for compounds like benzyl N-(4-acetyl-1,2,5-Oxadiazol-3-Yl)Carbamate is driven by their versatility and adaptability to various chemical transformations. Their ability to act as intermediates in complex molecule synthesis makes them invaluable in both academic and industrial settings.

In conclusion, Benzyl N-(4-Acetyl-1,2,5-Oxadiazol-3-Yl)Carbamate (CAS No 2680799840) stands out as a compound with immense potential across multiple domains. Its unique chemical structure and diverse applications underscore its importance in contemporary research and development efforts.